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Compound of Interest

Compound Name: 4-(Methylsulfinyl)butanenitrile

Cat. No.: B1266595 Get Quote

An In-depth Technical Guide to 4-(Methylsulfinyl)butanenitrile: Molecular Properties

This guide provides the fundamental molecular properties of 4-(Methylsulfinyl)butanenitrile, a

compound relevant to researchers and professionals in drug development and chemical

research.

Core Molecular Data
The foundational quantitative data for 4-(Methylsulfinyl)butanenitrile is its molecular formula

and weight. These properties are crucial for stoichiometric calculations, analytical

characterization, and formulation development.

Property Value Source

Molecular Formula C5H9NOS [1][2][3][4]

Molecular Weight 131.20 g/mol [1][2][5]

Synonyms

1-Cyano-3-

methylsulfinylpropane, 4-

methanesulfinylbutanenitrile

[1][3]

CAS Number 61121-65-1 [1][2][5]

Logical Relationship of Chemical Properties

Foundational & Exploratory

Check Availability & Pricing
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The chemical structure dictates the molecular formula, which in turn determines the molecular

weight. This hierarchical relationship is fundamental to chemoinformatics.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(Methylsulfinyl)butanenitrile molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266595#4-methylsulfinyl-butanenitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1266595#4-methylsulfinyl-butanenitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1266595#4-methylsulfinyl-butanenitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1266595#4-methylsulfinyl-butanenitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1266595#4-methylsulfinyl-butanenitrile-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266595?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

